Cas no 1805573-75-4 (2-Bromo-6-methyl-4-nitrophenylacetic acid)
2-Bromo-6-methyl-4-nitrophenylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-6-methyl-4-nitrophenylacetic acid
-
- Inchi: 1S/C9H8BrNO4/c1-5-2-6(11(14)15)3-8(10)7(5)4-9(12)13/h2-3H,4H2,1H3,(H,12,13)
- InChI Key: DOLSQVKTQSKWHQ-UHFFFAOYSA-N
- SMILES: BrC1=CC(=CC(C)=C1CC(=O)O)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 265
- XLogP3: 2.3
- Topological Polar Surface Area: 83.1
2-Bromo-6-methyl-4-nitrophenylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010007328-250mg |
2-Bromo-6-methyl-4-nitrophenylacetic acid |
1805573-75-4 | 97% | 250mg |
499.20 USD | 2021-07-06 | |
| Alichem | A010007328-500mg |
2-Bromo-6-methyl-4-nitrophenylacetic acid |
1805573-75-4 | 97% | 500mg |
863.90 USD | 2021-07-06 | |
| Alichem | A010007328-1g |
2-Bromo-6-methyl-4-nitrophenylacetic acid |
1805573-75-4 | 97% | 1g |
1,445.30 USD | 2021-07-06 |
2-Bromo-6-methyl-4-nitrophenylacetic acid Related Literature
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
Additional information on 2-Bromo-6-methyl-4-nitrophenylacetic acid
Introduction to 2-Bromo-6-methyl-4-nitrophenylacetic acid (CAS No. 1805573-75-4)
2-Bromo-6-methyl-4-nitrophenylacetic acid, identified by its Chemical Abstracts Service (CAS) number 1805573-75-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitroaromatic derivatives, characterized by the presence of a nitro group and a bromine substituent on a phenyl ring, which is further functionalized with an acetic acid side chain. The structural features of this molecule make it a versatile intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.
The nitro group and bromo substituent in 2-Bromo-6-methyl-4-nitrophenylacetic acid play crucial roles in its reactivity and potential applications. The nitro group is known for its ability to participate in redox reactions, making it a valuable component in synthetic transformations. Additionally, the bromine atom provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in the construction of complex molecular architectures. These properties have positioned this compound as a key building block in the synthesis of pharmacophores targeting various biological pathways.
In recent years, there has been growing interest in exploring the pharmacological potential of nitroaromatic compounds due to their diverse biological activities. Studies have demonstrated that nitroaromatic derivatives can exhibit antimicrobial, anti-inflammatory, and anticancer properties. Specifically, modifications involving the nitro group have been shown to influence drug efficacy and metabolic stability. The presence of a methyl group at the 6-position enhances lipophilicity, which can improve membrane permeability and oral bioavailability, making it an attractive feature for drug design.
The acetic acid side chain in 2-Bromo-6-methyl-4-nitrophenylacetic acid contributes to its solubility and interaction with biological targets. This moiety is commonly found in many biologically active compounds and can serve as a pharmacophoric element in drug development. Researchers have leveraged this structural feature to design molecules with enhanced binding affinity to enzymes and receptors involved in disease pathways. For instance, acetic acid derivatives have been explored as inhibitors of proteases and kinases, which are critical targets in oncology and inflammatory diseases.
Recent advancements in computational chemistry and molecular modeling have facilitated the rational design of novel compounds based on 2-Bromo-6-methyl-4-nitrophenylacetic acid. These computational approaches allow researchers to predict the binding modes of potential drug candidates with high precision, thereby accelerating the drug discovery process. By integrating experimental data with theoretical calculations, scientists can optimize the structural features of this compound to enhance its pharmacological profile. Such integrative strategies are particularly valuable in identifying lead compounds for further development.
The synthesis of 2-Bromo-6-methyl-4-nitrophenylacetic acid involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the bromination of a nitro-substituted benzene derivative followed by methylation at the desired position. The introduction of the acetic acid moiety is achieved through hydrolysis or oxidation reactions, depending on the synthetic route employed. These synthetic methodologies underscore the compound's role as a versatile intermediate in medicinal chemistry.
In clinical research, derivatives of 2-Bromo-6-methyl-4-nitrophenylacetic acid have been investigated for their potential therapeutic applications. For example, modifications of the nitro group have led to compounds with demonstrated efficacy against resistant bacterial strains. Additionally, structural analogs have shown promise in preclinical studies as inhibitors of specific enzymes implicated in cancer progression. These findings highlight the importance of this compound as a scaffold for developing next-generation therapeutics.
The growing body of research on 2-Bromo-6-methyl-4-nitrophenylacetic acid underscores its significance in pharmaceutical innovation. As synthetic methodologies continue to evolve, new derivatives and analogs are being explored to expand their therapeutic potential. Collaborative efforts between academia and industry are essential to translate these findings into tangible clinical benefits for patients worldwide.
1805573-75-4 (2-Bromo-6-methyl-4-nitrophenylacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)